Cas no 35730-78-0 (Cynaropicrin)

• Product Name: Cynaropicrin
• CAS No: 35730-78-0
• Molecular Formula: C₁₉H₂₂O₆
• Molecular Weight: 346.3744
• MDL: MFCD31614147
• CID: 317021
• PubChem ID: 119093

Cynaropicrin Properties

Names and Identifiers

• 2-Propenoic acid,2-(hydroxymethyl)-,(3aR,4S,6aR,8S,9aR,9bR)-dodecahydro-8-hydroxy-3,6,9-tris(methylene)-2-oxoazuleno[4,5-b]furan-4-ylester
• 2-Propenoic acid,2-(hydroxymethyl)-,(3aR,4S,6aR,8S,9aR,9bR)-dodecahydro-8-hydroxy-3,6,9-tris(m...
• 2-Propenoic acid,2-(hydroxymethyl)-,(3aR,4S,6aR,8S,9aR,9bR)-dodecahydro-8-hydroxy-3,6,9-tris(methylene)-2-oxoazuleno[4,5-b]fu
• Cynaropicrin
• CYNAROPICRIN(AS)
• CYNAROPICRIN(SH)
• (8-hydroxy-3,6,9-trimethylidene-2-oxo-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-4-yl) 2-(hydroxymethyl)prop-2-enoate
• cynaporicrin
• cynatratoside B
• M9233789I9
• MEGxp0_001095
• BDBM50194430
• 2-Propenoic acid, 2-(hydroxymethyl)-, (3aR,4S,6aR,8S,9aR,9bR)-dodecahydro-8-hydroxy-3,6,9-tris(methylene)-2-oxoazuleno(4,5-b)furan-4-yl ester
• [(3aR,4S,6aR,8S,9aR,9bR)-8-hydroxy-3,6,9-trimethylidene-2-oxo-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-4-yl] 2-(h
• HY-N2350
• A901510
• NCGC00168845-01
• Cynaropikrin
• 2-Propenoic acid, 2-(hydroxymethyl)-, dodecahydro-8-hydroxy-3,6,9-tris(methylene)-2-oxoazuleno(4,5-b)furan-4-yl ester, (3aR-(3aalpha,4alpha,6aalpha,8beta,9aalpha,9bbeta))-
• ACon1_000045
• CHEMBL374146
• CS-8041
• FS-8077
• Cynaropicrin - Cynara cardunculus (artichoke)
• CHEBI:4038
• [(3aR,4S,6aR,8S,9aR,9bR)-8-hydroxy-3,6,9-trimethylidene-2-oxo-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-4-yl] 2-(hydroxymethyl)prop-2-enoate
• C09385
• 8-Hydroxy-3,6,9-trimethylidene-2-oxododecahydroazuleno[4,5-b]furan-4-yl 2-(hydroxymethyl)prop-2-enoate
• UNII-M9233789I9
• AKOS032971358
• 35730-78-0
• BRD-K51428447-001-01-5
• NCGC00168845-02
• NS00094008
• SCHEMBL1711811
• DTXSID20957143
• Q15410905
• XC160151
• 2-PROPENOIC ACID, 2-(HYDROXYMETHYL)-, DODECAHYDRO-8-HYDROXY-3,6,9-TRIS(METHYLENE)-2-OXOAZULENO(4,5-B)FURAN-4-YL ESTER, (3AR-(3A.ALPHA.,4.ALPHA.,6A.ALPHA.,8.BETA.,9A.ALPHA.,9B.BETA.))-
• sauparine
• Saupirin
• DA-52252
• G16186

• MDL： MFCD31614147
• InChIKey： KHSCYOFDKADJDJ-NQLMQOPMSA-N
• Inchi： 1S/C19H22O6/c1-8-5-14(24-18(22)9(2)7-20)16-11(4)19(23)25-17(16)15-10(3)13(21)6-12(8)15/h12-17,20-21H,1-7H2/t12-,13-,14-,15-,16+,17+/m0/s1
• SMILES： O1C(C(=C([H])[H])[C@]2([H])[C@]([H])(C([H])([H])C(=C([H])[H])[C@]3([H])C([H])([H])[C@@]([H])(C(=C([H])[H])[C@]3([H])[C@@]12[H])O[H])OC(C(=C([H])[H])C([H])([H])O[H])=O)=O

Computed Properties

• Exact Mass: 346.141638g/mol
• Surface Charge: 0
• XLogP3: 0.6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 346.141638g/mol
• Monoisotopic Mass: 346.141638g/mol
• Topological Polar Surface Area: 93.1Ų
• Heavy Atom Count: 25
• Complexity: 690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 346.4

Experimental Properties

• LogP: 1.05760
• PSA: 93.06000
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives